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Compound of Interest

Compound Name:
4,6-Dimethyl-2-

benzofurancarboxylic acid

CAS No.: 77037-40-2

Cat. No.: B7841447

Get Quote

Executive Safety Profile
Immediate Action Required: Treat 4,6-Dimethyl-2-benzofurancarboxylic acid as a hazardous

organic substance. While not federally P-listed (acutely toxic), the benzofuran moiety suggests

potential biological activity requiring strict containment.
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Property Specification Operational Implication

CAS Number 10242-12-3
Use for waste manifesting and

inventory tracking.

Physical State Solid (Crystalline powder)

High dust potential; requires

respiratory protection during

transfer.

Acidity (pKa) ~3.5 - 4.0 (Predicted)

Incompatible with Strong

Bases. Risk of exothermic

neutralization.

Solubility
Low (Water); High (DMSO,

Methanol)

Do NOT attempt drain

disposal. Precipitates in water

pipes.

Hazards (GHS) H315, H319, H335 (Irritant)

Standard organic PPE

required. Treat as potential

carcinogen (Group 2B analog).

Pre-Disposal Assessment & Segregation Logic
The "Why" Behind the Protocol: Effective disposal is not just about "throwing it away"; it is

about chemical compatibility.

Acidity: As a carboxylic acid, this compound will react vigorously with bases (hydroxides,

amines). NEVER consolidate this waste into a "Basic/Caustic" waste container. The resulting

exotherm can pressurize the vessel or vaporize volatile solvents.

Benzofuran Stability: The heterocyclic ring is stable. Simple chemical destruction (bleach

oxidation) is often insufficient to fully mineralize the compound in a lab setting. High-

temperature incineration is the only validated method for complete destruction.

Water Incompatibility: Because it is insoluble in water, pouring aqueous solutions down the

drain is a violation of the Clean Water Act (clogging hazard + organic loading).

Disposal Decision Matrix (Workflow)
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The following logic gate ensures compliance with RCRA regulations and prevents cross-

contamination.

Waste Generation:
4,6-Dimethyl-2-benzofurancarboxylic acid

Determine Physical State

Solid Waste
(Powder/Crystals)

Dry

Liquid Waste
(Mother Liquor/Rinsate)

Dissolved

Segregate: Solid Organic Waste
(HDPE Wide-Mouth)

Check Solvent Compatibility

Labeling:
'Hazardous Waste - Irritant'

List CAS: 10242-12-3

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(MeOH, Acetone, DMSO)

No Halogens

Waste Stream A:
Halogenated Organic

Waste Stream B:
Combustible Organic

Final Disposal:
High-Temp Incineration
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Caption: Operational logic for segregating 4,6-Dimethyl-2-benzofurancarboxylic acid waste

streams to ensure incinerator compatibility.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Applicability: Expired inventory, contaminated weighing boats, spill cleanup solids.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar or a dedicated

glass solid waste jar.

Transfer:

Work inside a fume hood to capture dust.

Use an anti-static spatula to minimize dispersal.

Labeling:

Tag as "Hazardous Waste - Solid Organic."

Explicitly write: 4,6-Dimethyl-2-benzofurancarboxylic acid.

Add Hazard Checkbox: [x] Irritant [x] Toxic.

RCRA Coding: If not mixed with solvents, this is generally "Non-Regulated Chemical Waste"

destined for incineration. However, if your facility defaults to RCRA, use D001 only if the

solid is deemed ignitable (rare for high MW acids) or simply manage as State-Regulated

Hazardous Waste.

Protocol B: Liquid Waste (Reaction Mixtures)
Applicability: Mother liquors, HPLC waste, washing solvents.

pH Check: Ensure the solution pH is not < 2.0. If extremely acidic (due to added mineral

acids), neutralize slowly with Sodium Bicarbonate to pH 5-9 before adding to the organic
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waste drum to prevent drum corrosion.

Solvent Segregation:

Stream A (Halogenated): If dissolved in Dichloromethane (DCM) or Chloroform.

Stream B (Non-Halogenated): If dissolved in Methanol, Acetone, Ethyl Acetate, or DMSO.

Precipitation Risk: If the concentration is high, the acid may precipitate out of solution when

mixed with other wastes. Dilute with acetone before disposal to keep it solvated and prevent

clogging the waste drum bung.

Spill Management & Emergency Response
Self-Validating Safety: The absence of dust clouds and rapid containment defines a successful

response.

Spill Detected Assess Volume & State

Dry Powder Spill

Solution Spill

Cover with Wet Paper Towel
(Prevents Dust)

Absorb with Vermiculite
or Chem-Sorb pads

Clean Surface:
1. Soap/Water Wash

2. Solvent Rinse
Bag Waste -> Solid Haz Waste

Click to download full resolution via product page

Caption: Immediate response workflow for dry vs. wet spills to minimize inhalation exposure.

Critical Cleanup Step: After removing the bulk solid, wipe the surface with a Methanol-soaked

tissue followed by soapy water. The methanol solubilizes the remaining organic acid residues

that water alone would miss.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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